Cas no 1250299-56-9 (3-(1H-Tetrazol-5-yl)pentan-3-amine)

• Product Name: 3-(1H-Tetrazol-5-yl)pentan-3-amine
• CAS No: 1250299-56-9
• MF: C₆H₁₃N₅
• MW: 155.200919866562
• MDL: MFCD12796310
• CID: 4581556
• Update Time: 2025-05-22

3-(1H-Tetrazol-5-yl)pentan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,2,3,4-tetrazol-5-yl)pentan-3-amine
• 2H-Tetrazole-5-methanamine, α,α-diethyl-
• 3-(1H-Tetrazol-5-yl)pentan-3-amine

• MDL： MFCD12796310
• Inchi： 1S/C6H13N5/c1-3-6(7,4-2)5-8-10-11-9-5/h3-4,7H2,1-2H3,(H,8,9,10,11)
• InChI Key： XXOGQGNIIXHJTD-UHFFFAOYSA-N
• SMILES： C(C1=NN=NN1)(N)(CC)CC

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 293.5±42.0 °C at 760 mmHg
• Flash Point: 156.3±15.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(1H-Tetrazol-5-yl)pentan-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(1H-Tetrazol-5-yl)pentan-3-amine

Research Brief on 3-(1H-Tetrazol-5-yl)pentan-3-amine (CAS: 1250299-56-9) in Chemical Biology and Pharmaceutical Applications

The compound 3-(1H-Tetrazol-5-yl)pentan-3-amine (CAS: 1250299-56-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 3-(1H-Tetrazol-5-yl)pentan-3-amine as a key intermediate in the synthesis of novel bioactive molecules. Its tetrazole moiety, known for its metabolic stability and hydrogen-bonding capabilities, makes it an attractive scaffold for drug design. Researchers have explored its incorporation into various pharmacophores to enhance binding affinity and selectivity toward target proteins, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a modulator of GABA_A receptors, suggesting potential applications in anxiety and epilepsy treatment. The study utilized molecular docking and in vitro assays to elucidate the binding interactions of 3-(1H-Tetrazol-5-yl)pentan-3-amine derivatives with receptor subunits, revealing promising allosteric modulation properties. These findings open new avenues for developing non-benzodiazepine anxiolytics with reduced side-effect profiles.

In the realm of synthetic chemistry, advancements have been made in the scalable production of 1250299-56-9. A recent patent application (WO2023056123) describes an improved catalytic process for tetrazole ring formation, achieving higher yields and purity of the target compound. This methodological breakthrough addresses previous challenges in large-scale synthesis, facilitating further pharmacological evaluation and potential commercialization.

Ongoing preclinical studies are investigating the compound's pharmacokinetic properties, with particular focus on its blood-brain barrier permeability and metabolic stability. Preliminary data suggest favorable oral bioavailability and tissue distribution patterns, though further optimization may be required to minimize potential off-target effects. Researchers are employing structure-activity relationship (SAR) studies to refine the molecular framework while preserving the desired pharmacological activity.

The therapeutic potential of 3-(1H-Tetrazol-5-yl)pentan-3-amine extends beyond neurological applications. Recent findings presented at the 2024 American Chemical Society National Meeting indicate its utility as a building block for developing novel antiviral agents, particularly against RNA viruses. The compound's ability to interact with viral polymerases while maintaining low cytotoxicity positions it as a promising candidate for broad-spectrum antiviral development.

As research progresses, the scientific community anticipates clinical translation of derivatives based on this scaffold. Current challenges include optimizing selectivity profiles and addressing potential drug-drug interactions. However, the accumulating body of evidence suggests that 1250299-56-9 represents a valuable chemical entity with multiple therapeutic possibilities, warranting continued investigation and development in the pharmaceutical industry.